Cas no 23313-21-5 (EModin-8-glucoside)

• Product Name: EModin-8-glucoside
• CAS No: 23313-21-5
• MF: C₂₁H₂₀O₁₀
• MW: 432.377507209778
• MDL: MFCD01725365
• CID: 263269
• Update Time: 2025-04-19

EModin-8-glucoside Chemical and Physical Properties

Names and Identifiers

• 1,6-Dihydroxy-3-methyl-8-(β-D-glucopyranosyloxy)-9,10-anthraquinone
• 1-(β-D-Glucopyranosyloxy)-3,8-dihydroxy-6-methylanthracene-9,10-dione
• 8-(β-D-Glucopyranosyloxy)-1,6-dihydroxy-3-methylanthraquinone
• 8-O-β-D-Glucopyranosylemodin
• Emodin 1-glucoside
• Emodin glucoside B
• EModin 8-β-D-Glucoside
• EModin-8-O-β-D-glucopyranoside
• Emodin 8-O-β-D-glucopyranosid
• Emodin-8-glucoside
• 9,10-Anthracenedione,1-(b-D-glucopyranosyloxy)-3,8-dihydroxy-6-methyl-
• Anthraglycoside B
• Glucopyranoside, 3,8-dihydroxy-6-methyl-1-anthraquinonyl, .β.-D-
• emodin 8-O-glucoside
• Emodin-8-O-Beta-D-glucopyranoside
• Emodin 8-glucoside
• [ "Emodin 8-glucoside" ]
• Emodin-8-O-β-D-glucoside
• EMODIN-8-O-
• cent-D-GLUCOPYRANOSIDE
• 1,6-Dihydroxy-3-methyl-8-[(2S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dio
• Emodin-8-beta-D-glucoside
• A878280
• EModin-8-glucoside

• MDL： MFCD01725365
• Inchi： 1S/C21H20O10/c1-7-2-9-14(11(24)3-7)18(27)15-10(16(9)25)4-8(23)5-12(15)30-21-20(29)19(28)17(26)13(6-22)31-21/h2-5,13,17,19-24,26,28-29H,6H2,1H3/t13-,17-,19+,20-,21-/m1/s1
• InChI Key： HSWIRQIYASIOBE-JNHRPPPUSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC(=CC2C(C3C=C(C)C=C(C=3C(C1=2)=O)O)=O)O

Computed Properties

• Exact Mass: 432.10600
• Monoisotopic Mass: 432.10564683 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 174
• Molecular Weight: 432.4

Experimental Properties

• Color/Form: Orange powder
• PSA: 173.98000
• LogP: -0.63970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Anthraquinones
• Naphthoquinones